Cas no 68251-83-2 (2-Methoxynaphthalene-1-D)
2-Methoxynaphthalene-1-D Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxynaphthalene-1-D
-
- MDL: MFCD31699956
- Inchi: 1S/C11H10O/c1-12-11-7-6-9-4-2-3-5-10(9)8-11/h2-8H,1H3
- InChI Key: LUZDYPLAQQGJEA-UHFFFAOYSA-N
- SMILES: O(C1C=CC2=CC=CC=C2C=1[H])C
2-Methoxynaphthalene-1-D Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D778921-0.1g |
2-Methoxynaphthalene-1-D |
68251-83-2 | 95% | 0.1g |
$335 | 2023-09-03 |
2-Methoxynaphthalene-1-D Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 2-Methoxynaphthalene-1-D
Introduction to 2-Methoxynaphthalene-1-D (CAS No. 68251-83-2)
2-Methoxynaphthalene-1-D is a versatile aromatic compound with the CAS registry number 68251-83-2. This compound, also referred to as methoxy-substituted naphthalene derivative, has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its unique structural properties and potential applications.
Structurally, 2-Methoxynaphthalene-1-D consists of a naphthalene ring system with a methoxy group (-OCH₃) attached at the second position of the naphthalene ring. The presence of the methoxy group introduces electron-donating effects, which significantly influence the electronic properties of the molecule. This makes methoxy-substituted naphthalenes highly suitable for applications requiring tailored electronic characteristics, such as in organic electronics and optoelectronic devices.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of methoxy-substituted naphthalenes like 2-Methoxynaphthalene-1-D. Researchers have explored various routes, including Friedel-Crafts alkylation and directed metallation strategies, to achieve high yields and selectivity in the synthesis process. These methods are particularly relevant in the context of green chemistry, where minimizing waste and optimizing reaction conditions are paramount.
In terms of applications, methoxy-substituted naphthalenes have shown promise in the development of advanced materials. For instance, naphthalene derivatives with electron-donating groups like methoxy are being investigated for their potential use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The ability to tune the electronic properties of these compounds through functional group substitution has opened new avenues for material design.
Furthermore, methoxy-substituted naphthalenes have found applications in drug discovery and development. The naphthalene framework is a common structural motif in many bioactive compounds, and the introduction of a methoxy group can enhance pharmacokinetic properties such as solubility and bioavailability. Recent studies have highlighted the potential of naphthalene derivatives as candidates for anti-cancer therapies, particularly in targeting specific signaling pathways.
Another emerging area of research involving methoxy-substituted naphthalenes is their use in sensor technology. The unique electronic properties of these compounds make them ideal candidates for designing sensors capable of detecting environmental pollutants or harmful gases. By leveraging their sensitivity to external stimuli, researchers are developing innovative sensing devices with high selectivity and sensitivity.
From an environmental standpoint, understanding the fate and transport of methoxy-substituted naphthalenes in natural systems is crucial for assessing their potential ecological impacts. Studies have shown that these compounds can undergo various degradation pathways under environmental conditions, including photodegradation and microbial transformation. These findings are essential for ensuring sustainable practices in their production and application.
In conclusion, 2-Methoxynaphthalene-1-D (CAS No. 68251-83-2) represents a valuable compound with diverse applications across multiple disciplines. Its unique structural features, coupled with advancements in synthetic methods and material science, position it as a key player in future technological innovations. As research continues to uncover new possibilities for this compound, its role in shaping modern chemistry and materials science is expected to grow significantly.
68251-83-2 (2-Methoxynaphthalene-1-D) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)